4-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

• IUPAC Name: 4-[1-(5-fluoro-2-methoxyphenyl)sulfonylazetidin-3-yl]oxypyridine-2-carboxamide
• InChI: InChI=1S/C16H16FN3O5S/c1-24-14-3-2-10(17)6-15(14)26(22,23)20-8-12(9-20)25-11-4-5-19-13(7-11)16(18)21/h2-7,12H,8-9H2,1H3,(H2,18,21)
• InChI Key: YOBKOUFSAZBKOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CC(C2)OC3=CC(=NC=C3)C(=O)N
• Molecular Formula: C16H16FN3O5S
• Molecular Weight: 381.4 g/mol

Description

The compound “4-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide” is a complex organic molecule. It contains an azetidine ring, which is a four-membered heterocyclic compound with three carbon atoms and one nitrogen atom. The molecule also contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The presence of a sulfonyl group (-SO2-) and a carboxamide group (-CONH2) can also be inferred from the name.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The azetidine ring and the pyridine ring are likely to be planar due to the sp2 hybridization of their atoms. The presence of the sulfonyl and carboxamide groups could introduce some polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. For instance, the azetidine ring might undergo reactions at the nitrogen atom, while the pyridine ring might participate in electrophilic substitution reactions. The sulfonyl and carboxamide groups could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups could make it soluble in polar solvents. Its melting and boiling points would depend on the strength of the intermolecular forces in the compound.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.